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Protein kinases are a large and crucial class of enzymes that orchestrate the majority of cellular

signal transduction pathways.[1] They function by catalyzing the transfer of a phosphate group

from ATP to specific serine, threonine, or tyrosine residues on substrate proteins—a process

known as phosphorylation.[2][3] This reversible modification acts as a molecular switch,

altering a protein's activity, localization, or its interaction with other proteins.[2][3] Given their

central role, it is unsurprising that the human genome encodes over 500 protein kinases,

collectively termed the "kinome," which constitute approximately 2% of all human genes.[4][5]

Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, but

also inflammatory and neurodegenerative disorders.[2][6] Consequently, kinases have become

one of the most important classes of drug targets.[7][8] A robust and systematic classification of

the human kinome is therefore not merely an academic exercise; it is a foundational framework

essential for understanding complex biology and for the rational design of targeted

therapeutics. This guide provides a detailed overview of the principles, methodologies, and

applications of human protein kinase classification for researchers, scientists, and drug

development professionals.
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The Foundation: The Conserved Protein Kinase
Domain
The vast majority of human kinases, known as the eukaryotic Protein Kinases (ePKs), are

related by the presence of a conserved ~270 amino acid catalytic domain.[9][10] The structural

architecture of this domain is remarkably consistent, comprising two distinct lobes:

N-terminal Lobe (N-lobe): Primarily composed of β-sheets, this smaller lobe is responsible

for binding and orienting the ATP molecule. A key feature is a glycine-rich loop that helps

anchor the non-transferable phosphates of ATP.[5][11]

C-terminal Lobe (C-lobe): This larger lobe is predominantly α-helical and is responsible for

binding the protein substrate and catalyzing the phosphotransfer reaction.[11]

The active site is located in a deep cleft between these two lobes, where the substrate and ATP

are brought into proximity.[11] The sequence similarities within this conserved domain form the

primary basis for the hierarchical classification of the kinome, a system first pioneered by

Hanks and Hunter.[9][12]

The Modern Kinome Classification: A Hierarchical
Framework
The human kinome is broadly divided into "conventional" and "atypical" kinases. The

conventional kinases are then systematically organized into a hierarchy of groups, families, and

subfamilies based on the sequence similarity of their catalytic domains.[9][12]

Level 1: Conventional vs. Atypical Protein Kinases
Conventional Protein Kinases (ePKs): This group includes the vast majority of kinases

(~90%) that share the conserved catalytic domain sequence signature. All kinases discussed

in the hierarchical groups below belong to this category.

Atypical Protein Kinases (aPKs): These proteins possess demonstrated kinase activity but

lack sequence similarity to the ePK catalytic domain. They have different structural folds and

evolved their catalytic function independently. Examples include the Alpha-Kinase and PIKK

families.
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Level 2: The Major Groups of Conventional Kinases
The conventional kinome is partitioned into several major groups. Understanding these top-

level divisions provides immediate insight into a kinase's likely mode of regulation and function.

Table 1: Major Groups of the Human Conventional Kinome
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Group Full Name
Key Characteristics
& Functions

Representative
Families

AGC
Containing PKA, PKG,

PKC families

Regulated by second

messengers (cAMP,

cGMP, Ca²⁺). Crucial

for metabolism, cell

growth, and

apoptosis.[13]

AKT/PKB, PKA, PKC,

RSK

CAMK

Calcium/Calmodulin-

dependent protein

Kinase

Activated by calcium-

calmodulin binding.

Involved in learning,

memory, and

metabolic regulation.

[14]

CaMKII, AMPK,

MARK

CK1 Casein Kinase 1

Typically constitutively

active. Involved in Wnt

signaling, circadian

rhythms, and DNA

repair.[14]

CK1 family

CMGC

Containing CDK,

MAPK, GSK, CLK

families

Proline-directed

kinases central to cell

cycle control (CDKs),

signal transduction

cascades (MAPKs),

and metabolism

(GSK3).[13][14]

CDK, MAPK, GSK3,

DYRK

STE

Homologs of yeast

Sterile 7, 11, 20

kinases

Form the core of the

MAPK signaling

cascade, functioning

as MAP3Ks (STE11),

MAP2Ks (STE7), and

MAP4Ks (STE20).[14]

MAP2K, MAP3K, PAK

TK Tyrosine Kinase Phosphorylate

tyrosine residues

EGFR, SRC, ABL,

JAK
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exclusively. Critical for

growth factor

signaling, cell-to-cell

communication, and

immunity.[6][14]

TKL Tyrosine Kinase-Like

Sequence similarity to

TKs but primarily

Ser/Thr kinases.

Involved in

developmental

signaling.[14]

RAF, TGF-βR, MLK

Other -

Several smaller

groups that do not fit

into the major

classifications,

including NEK, AUR,

and PLK.

NEK, Aurora, Polo-like

Kinase

The evolutionary relationships between these major groups can be visualized as a

dendrogram, often referred to as the "kinome tree."
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Caption: Hierarchical classification of the human kinome.

Level 3 & 4: Families and Subfamilies
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Within each major group, kinases are further clustered into families and subfamilies. These

finer classifications are determined not just by the catalytic domain sequence, but also by:

Accessory Domains: Many kinases are multi-domain proteins where non-kinase regions

dictate regulation, substrate specificity, and subcellular localization.[9] Taking these

accessory domains into account is critical for a complete and accurate classification.[12]

Biological Function: Kinases with known similar biological functions or modes of activation

are often grouped together.[9]

For example, the Tyrosine Kinase (TK) group is split into Receptor Tyrosine Kinases (RTKs),

which have a transmembrane domain and bind extracellular ligands, and Non-Receptor

Tyrosine Kinases (NRTKs), which are cytoplasmic.[5][6]

Methodologies for Kinase Classification: A Self-
Validating Workflow
Classifying a newly identified kinase or understanding the relationships between known ones

involves a multi-step process that integrates computational prediction with experimental

validation. This workflow ensures a high degree of confidence in the final classification.

Part A: Computational and Bioinformatic Analysis
The initial classification of a kinase sequence is almost always performed bioinformatically. This

process provides a robust hypothesis that can then be tested in the lab.

Step-by-Step Protocol for Sequence-Based Classification:

Sequence Homology Search: The primary amino acid sequence is used as a query in a

BLAST or PSI-BLAST search against a comprehensive protein database (e.g., UniProt) to

find related kinases.

Catalytic Domain Identification: The sequence is scanned using Hidden Markov Models

(HMMs) from databases like Pfam (PF00069 for the ePK domain) to precisely delineate the

boundaries of the catalytic domain.
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Multiple Sequence Alignment (MSA): The identified catalytic domain is aligned with the

domains of known kinases from different groups and families using tools like ClustalW or

MAFFT. This alignment is critical for phylogenetic analysis.

Phylogenetic Tree Construction: Based on the MSA, a phylogenetic tree is constructed using

methods like Neighbor-Joining or Maximum Likelihood. The position of the query kinase

within this tree provides its classification.[15]

Database Cross-Reference: The classification is confirmed by checking against specialized

kinase databases like KinBase, which provides a curated classification of kinases from many

organisms.[16] Tools like KinMap can then be used to visualize the kinase's position on the

human kinome tree.[17][18]

Computational Analysis

Experimental Validation

Unknown Kinase Sequence Sequence Homology Search
(BLAST, PSI-BLAST)

Domain Identification
(HMM / Pfam)

Multiple Sequence Alignment
(ClustalW)

Phylogenetic Tree
Construction

Classification & Annotation
(KinBase / KinMap)

Kinase Activity Assay
Hypothesis

Kinome Profiling / 
Substrate Specificity

Hypothesis
Validated Function

Click to download full resolution via product page

Caption: Integrated workflow for kinase classification.

Part B: Experimental Validation
Computational predictions, while powerful, must be grounded in experimental reality. Functional

assays are essential to confirm the predicted classification and to fully understand the kinase's

biological role.

Table 2: Key Experimental Techniques for Kinase Functional Validation
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Technique Principle
Application in
Classification

Kinase Activity Assays

Measures the transfer of

phosphate (often radioactive

³²P or ³³P) from ATP to a model

substrate. Non-radiometric

methods use fluorescence or

luminescence.[19][20]

Confirms that the protein is an

active kinase. Can be used to

determine substrate

preferences (Ser/Thr vs. Tyr).

Kinome Profiling

A single compound (e.g., an

inhibitor) is screened against a

large panel of hundreds of

kinases to determine its

selectivity profile across the

kinome.[21][22]

Defines the kinase's inhibitor

sensitivity profile, which often

clusters with its family

members. Essential for drug

discovery.

Phosphoproteomics

Mass spectrometry-based

methods are used to identify

the in vivo substrates of a

kinase, revealing the cellular

pathways it regulates.

Links the kinase to specific

biological pathways, solidifying

its functional classification.

Structural Biology

X-ray crystallography or cryo-

EM is used to determine the

3D structure of the kinase

domain.

Provides the ultimate

confirmation of its structural

fold and reveals specific

features of the active site.[10]

Functional and Therapeutic Relevance
The classification of a kinase is a powerful predictor of its function and its potential as a

therapeutic target.

Case Study: The MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is a cornerstone of signal transduction,

controlling cell proliferation, differentiation, and stress responses.[2] Its classification perfectly

illustrates how different kinase groups work in concert. The pathway is a three-tiered cascade:
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MAP3K (e.g., RAF): A member of the TKL group.

MAP2K (e.g., MEK): A member of the STE group.

MAPK (e.g., ERK): A member of the CMGC group.

This cascade demonstrates a clear functional logic that is reflected in the distinct kinase group

classifications of its components.
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Caption: The MAPK signaling cascade.

Implications for Drug Discovery
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The kinase classification system is indispensable for modern drug development.[8][23]

Target Identification: By knowing that a disease involves a specific signaling pathway (e.g.,

EGFR signaling in lung cancer), researchers can immediately identify the relevant kinase

family (the EGFR family in the TK group) as a prime therapeutic target.

Selectivity and Off-Target Effects: The high degree of structural similarity in the ATP-binding

site across the kinome makes designing selective inhibitors challenging.[24] Kinome profiling

is a critical quality control step to ensure a drug candidate inhibits its intended target without

causing toxicity by inhibiting other, unrelated kinases.[22][25]

Polypharmacology: In some cases, inhibiting multiple kinases can be therapeutically

advantageous.[7] For example, the drug Imatinib is effective against multiple cancers

because it inhibits ABL, c-Kit, and PDGFR, which belong to different subfamilies of tyrosine

kinases.[7]

Conclusion
The classification of human protein kinases is a mature and robust system built on decades of

research into their sequence, structure, and function. It provides an essential organizing

principle that allows researchers and drug developers to navigate the complexity of the human

kinome. By integrating computational analysis with experimental validation, this hierarchical

framework allows for the accurate annotation of kinase function, the elucidation of complex

signaling networks, and the rational development of next-generation precision therapeutics. As

our understanding of the kinome continues to deepen, this classification system will remain a

vital tool in the advancement of biology and medicine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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